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Compound of Interest

Compound Name: BT173

Cat. No.: B7130693 Get Quote

Essential Safety and Handling Guide for BT173
This document provides crucial safety and logistical information for the handling and disposal

of BT173, a potent inhibitor of homeodomain interacting protein kinase 2 (HIPK2).[1][2] The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Personal Protective Equipment (PPE) and Engineering
Controls
Given that BT173 is a potent small molecule inhibitor intended for research purposes, it should

be handled with the same precautions as other cytotoxic agents.[3][4][5] Adherence to the

following PPE and engineering controls is mandatory.

Engineering Controls:

All handling of BT173 powder and stock solutions must be conducted in a certified chemical

fume hood or a biological safety cabinet to minimize inhalation exposure.

A dedicated and clearly labeled area within the laboratory should be designated for the

storage and handling of BT173.

Personal Protective Equipment:
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Gloves: Wear two pairs of chemotherapy-grade nitrile gloves at all times when handling

BT173. Change gloves immediately if contaminated.

Lab Coat: A dedicated, disposable lab coat or a reusable lab coat that is professionally

laundered should be worn. Lab coats used for handling BT173 should not be worn outside

the designated laboratory area.

Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles are

required.

Respiratory Protection: If there is a risk of aerosol generation and work cannot be performed

in a contained system, a properly fitted N95 respirator or higher is recommended.

Storage and Transportation
Storage:

Store BT173 in a cool, dry, and well-ventilated area, away from incompatible materials.

For long-term storage, refer to the manufacturer's recommendations, which are typically

-20°C for up to one month and -80°C for up to six months for stock solutions.

Containers should be clearly labeled with the compound name, concentration, date of

preparation, and appropriate hazard warnings.

Transportation:

When transporting BT173, whether in solid form or in solution, use sealed, leak-proof, and

shatter-resistant secondary containers.

Label the secondary container with the contents and a "Cytotoxic" hazard symbol.

Spill and Disposal Plan
Spill Management:

In the event of a spill, immediately alert personnel in the area and restrict access.
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Use a cytotoxic spill kit to clean the affected area.

For small spills, absorb the material with an inert absorbent material and place it in a sealed

container for disposal.

For larger spills, follow established institutional procedures for hazardous chemical spills.

All materials used for cleaning up the spill, including PPE, must be disposed of as cytotoxic

waste.

Waste Disposal:

All BT173 waste, including empty vials, contaminated labware, and PPE, must be

segregated and disposed of as cytotoxic waste.

Follow all local, state, and federal regulations for the disposal of cytotoxic waste.

Quantitative Data Summary
Property Value Source

Molecular Formula C18H12BrN3O2

Molecular Weight 382.22 g/mol

Storage (Stock Solution)
-20°C (1 month), -80°C (6

months)

Purity >98% (typical)

Experimental Protocol: Preparation of a BT173
Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of BT173 in DMSO.

Materials:

BT173 powder
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Anhydrous DMSO

Sterile, amber glass vial with a screw cap

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

Preparation: Don all required PPE and perform all operations within a chemical fume hood.

Weighing: Tare a sterile, amber glass vial on a calibrated analytical balance. Carefully weigh

the desired amount of BT173 powder into the vial. For example, to prepare 1 mL of a 10 mM

solution, weigh 0.3822 mg of BT173.

Solubilization: Add the appropriate volume of anhydrous DMSO to the vial. For a 10 mM

solution, add 100 µL of DMSO for every 0.3822 mg of BT173.

Mixing: Securely cap the vial and vortex thoroughly until the powder is completely dissolved.

Labeling: Clearly label the vial with the compound name (BT173), concentration (10 mM in

DMSO), date of preparation, and your initials.

Storage: Store the stock solution at -20°C for short-term use or aliquot and store at -80°C for

long-term storage to avoid repeated freeze-thaw cycles.
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BT173 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of BT173.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b7130693?utm_src=pdf-body-img
https://www.benchchem.com/product/b7130693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7130693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BT173 Mechanism of Action Signaling Pathway

BT173 Mechanism of Action
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Caption: BT173 inhibits the TGF-β1/Smad3 pathway to mitigate renal fibrosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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